Cas no 4481-62-3 (Betulonic acid)
Betulonic acid structure
Product Name:Betulonic acid
CAS No:4481-62-3
MF:C30H46O3
MW:454.684449672699
MDL:MFCD08459607
CID:45101
PubChem ID:122844
Update Time:2025-04-18
Betulonic acid Chemical and Physical Properties
Names and Identifiers
-
- Betulonic acid
- Betulinonic acid
- Liquidambaric acid
- LiquidaMba
- (+)-Betulonic Acid
- 3-oxolup-20(29)-en-28-oic acid
- Betunolic acid
- [ "3-Oxolup-20(29)-en-28-oic acid" ]
- Betulonicacid
- BCP18477
- (3As,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxo-1-prop-1-en-2-yl-2,3,4,5,6,7,7
- LS-15289
- NSC152534
- DTXSID80963280
- 3-Oxolup-20(29)-en-28-oic acid pound>>Liquidambaric acid
- BETULONIC ACID, (+)-
- (1R,3aS,5aR,5bR,11aR)-1-Isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxo-icosahydro-cyclopenta[a]chrysene-3a-carboxylic acid
- NSC 152534
- 4481-62-3
- Betunolic acid;Liquidambaric acid;(+)-Betulonic acid
- 3-Deoxy-3-oxo-betulinic acid
- 7C1UV6ITF5
- HY-N1451
- Lup-20(29)-en-28-oic acid, 3-oxo-
- 3-OXOBETULINIC ACID
- AKOS015896781
- LIQUIDAMBRONIC ACID
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13 aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxo-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-1-(1-methylethenyl)-9-oxo-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- SCHEMBL210119
- CHEBI:149955
- UNII-7C1UV6ITF5
- MJ-347-RS
- MFCD08459607
- CS-5794
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxidanylidene-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxo-1-(prop-1-en-2-yl)icosahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-5a,5b,8,8,11a-pentamethyl-9-oxo-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- AS-56460
- B6085
- CHEMBL431525
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxo-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-Isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxo-icosahydro-cyclopenta[a]chrysene-3a-carboxylic acid
- CCG-269283
- s3900
- LUP-20(30)-EN-28-OIC ACID, 3-OXO-
- Q-100485
- SLJTWDNVZKIDAU-SVAFSPIFSA-N
- NSC-152534
- 5a,5b,8,8,11a-pentamethyl-9-oxo-1-prop-1-en-2-yl-2,3,4,5,6,7,7a,10,11,11b,12,13,13a,13b-tetradecahydro-1H-cyclopenta[a]chrysene-3a-carboxylic acid
- AC-33968
- A827509
- BDBM50240499
- (1R,3aS,5aR,5bR,7aR,11aR,11bR,13aR,13bR)-1-Isopropenyl-5a,5b,8,8,11a-pentamethyl-9-oxo-eicosahydro-cyclopenta[a]chrysene-3a-carboxylic acid
- 3-Oxo-20(29)-lupen-28-oic acid
- 3-Oxo-lup-20(29)-en-28-oic acid; 3-Oxobetulinic acid
- DA-61631
- (1R,3AS,5AR,5BR,7AR,11AR,11BR,13AR,13BR)-5A,5B,8,8,11A-PENTAMETHYL-9-OXO-1-(PROP-1-EN-2-YL)-TETRADECAHYDRO-1H-CYCLOPENTA[A]CHRYSENE-3A-CARBOXYLIC ACID
- Liquidambaric acid?
-
- MDL： MFCD08459607
- Inchi： 1S/C30H46O3/c1-18(2)19-10-15-30(25(32)33)17-16-28(6)20(24(19)30)8-9-22-27(5)13-12-23(31)26(3,4)21(27)11-14-29(22,28)7/h19-22,24H,1,8-17H2,2-7H3,(H,32,33)/t19-,20+,21-,22+,24+,27-,28+,29+,30-/m0/s1
- InChI Key： SLJTWDNVZKIDAU-SVAFSPIFSA-N
- SMILES： OC([C@]12CC[C@@H](C(=C)C)[C@@H]1[C@H]1CC[C@@H]3[C@@]4(C)CCC(C(C)(C)[C@@H]4CC[C@@]3(C)[C@]1(C)CC2)=O)=O
Computed Properties
- Exact Mass: 454.34500
- Monoisotopic Mass: 454.34469533 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 2
- Complexity: 902
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Molecular Weight: 454.7
- XLogP3: 7.9
- Topological Polar Surface Area: 54.4
Experimental Properties
- Color/Form: Powder
- Density: 1.1±0.1 g/cm3
- Boiling Point: 548.1℃/760mmHg
- Flash Point: 299.4±21.9 °C
- Refractive Index: 1.527
- PSA: 54.37000
- LogP: 7.29770
Betulonic acid Security Information
- Signal Word：Warning
- Hazard Statement： H302-H315-H319-H335
- Warning Statement： P261-P305+P351+P338
- Safety Instruction： 24/25
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Betulonic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| HE FEI BO MEI SHENG WU KE JI YOU XIAN ZE REN GONG SI | BZP1052-20mg |
Betulonic acid |
4481-62-3 | HPLC≥98% | 20mg |
￥400元 | 2023-09-15 | |
| DC Chemicals | DC23068-100 mg |
Liquidambaric acid |
4481-62-3 | >98%, Standard References Grade | 100mg |
$450.0 | 2022-02-28 | |
| DC Chemicals | DC23068-250 mg |
Liquidambaric acid |
4481-62-3 | >98%, Standard References Grade | 250mg |
$700.0 | 2022-02-28 | |
| DC Chemicals | DC23068-1 g |
Liquidambaric acid |
4481-62-3 | >98%, Standard References Grade | 1g |
$1400.0 | 2022-02-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TF797-200mg |
Betulonic acid |
4481-62-3 | 99+% | 200mg |
669.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-TF797-50mg |
Betulonic acid |
4481-62-3 | 99+% | 50mg |
268.0CNY | 2021-07-12 | |
| MedChemExpress | HY-N1451-10mM*1mLinDMSO |
Betulonic acid |
4481-62-3 | ≥98.0% | 10mM*1mLinDMSO |
￥550 | 2022-05-18 | |
| MedChemExpress | HY-N1451-5mg |
Betulonic acid |
4481-62-3 | 98.06% | 5mg |
￥348 | 2025-04-16 | |
| MedChemExpress | HY-N1451-10mg |
Betulonic acid |
4481-62-3 | 98.06% | 10mg |
￥522 | 2025-04-16 | |
| S e l l e c k ZHONG GUO | S3900-25mg |
Betulonic acid |
4481-62-3 | 98% | 25mg |
¥794.85 | 2023-09-15 |
Betulonic acid Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:4481-62-3)Betulonicacid
Order Number:sfd19882
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:4481-62-3)Liquidambaric acid
Order Number:LE12747
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:07
Price ($):discuss personally
Email:18501500038@163.com
Betulonic acid Related Literature
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Raisa Haavikko,Abedelmajeed Nasereddin,Nina Sacerdoti-Sierra,Dmitry Kopelyanskiy,Sami Alakurtti,Mari Tikka,Charles L. Jaffe,Jari Yli-Kauhaluoma Med. Chem. Commun. 2014 5 445
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Jorge A. R. Salvador,Rui M. A. Pinto,Rita C. Santos,Christophe Le Roux,Ana Matos Beja,José A. Paix?o Org. Biomol. Chem. 2009 7 508
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Joseph D. Connolly,Robert A. Hill Nat. Prod. Rep. 2008 25 794
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Petr Dzubak,Marian Hajduch,David Vydra,Alica Hustova,Miroslav Kvasnica,David Biedermann,Lenka Markova,Milan Urban,Jan Sarek Nat. Prod. Rep. 2006 23 394
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Pavel A. Krasutsky Nat. Prod. Rep. 2006 23 919
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